(5-methyl-1-phenyl-1H-pyrazol-4-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: (5-methyl-1-phenylpyrazol-4-yl)-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C22H24N4O2/c1-16-7-6-10-21(24-16)28-19-11-13-25(14-12-19)22(27)20-15-23-26(17(20)2)18-8-4-3-5-9-18/h3-10,15,19H,11-14H2,1-2H3
• InChI Key: LWKYMGINZWFEFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)C3=C(N(N=C3)C4=CC=CC=C4)C
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

(5-methyl-1-phenyl-1H-pyrazol-4-yl)(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H24N4O2 and its molecular weight is 376.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Pyrazolines, including structures related to the specified compound, have demonstrated significant antimicrobial activities. For instance, derivatives synthesized from chalcones and benzyl hydrazides exhibited notable antimicrobial properties, with specific compounds showing maximum activities (Mumtaz et al., 2015).
• Another study synthesized pyrazoline derivatives with potential as both anticancer and antimicrobial agents, showcasing the versatility of pyrazoline-based compounds in therapeutic applications (Katariya et al., 2021).

Herbicidal and Insecticidal Activities

• A series of N-phenylpyrazolyl aryl methanones derivatives containing the arylthio/sulfinyl/sulfonyl group exhibited favorable herbicidal and insecticidal activities, highlighting the agricultural applications of pyrazoline derivatives (Wang et al., 2015).

Anticancer Evaluation

• Research into the synthesis and reaction of certain pyrazoline derivatives with nucleophiles demonstrated their potential as anticancer agents, further emphasizing the therapeutic relevance of pyrazoline-based compounds in oncology (Gouhar & Raafat, 2015).

Molecular Docking Studies

• Pyrazoline derivatives have also been evaluated through molecular docking studies, which are instrumental in understanding the potential interactions of these compounds with biological targets, thereby aiding in the design of drugs with optimized efficacy and reduced toxicity (Katariya et al., 2021).

Corrosion Inhibition

• While slightly divergent from your criteria, it's noteworthy that pyrazole derivatives have been investigated for their efficiency as corrosion inhibitors for mild steel in acidic solutions, revealing the broad applicability of these compounds beyond biomedical research (Yadav et al., 2015).